Cas no 1522956-14-4 (3-hydroxy-3-(2,3,4-trimethoxyphenyl)propanenitrile)

• Product Name: 3-hydroxy-3-(2,3,4-trimethoxyphenyl)propanenitrile
• CAS No: 1522956-14-4
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 6140824
• PubChem ID: 79117472
• Update Time: 2025-05-26

3-hydroxy-3-(2,3,4-trimethoxyphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(2,3,4-trimethoxyphenyl)propanenitrile
• Benzenepropanenitrile, β-hydroxy-2,3,4-trimethoxy-
• β-Hydroxy-2,3,4-trimethoxybenzenepropanenitrile
• AKOS017668330
• 1522956-14-4
• EN300-1870684
• CS-0305694

• Inchi： 1S/C12H15NO4/c1-15-10-5-4-8(9(14)6-7-13)11(16-2)12(10)17-3/h4-5,9,14H,6H2,1-3H3
• InChI Key： VBFYASSULBMZQS-UHFFFAOYSA-N
• SMILES： O(C1C(=C(C=CC=1C(O)CC#N)OC)OC)C

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.7Ų

Experimental Properties

• Density: 1.172±0.06 g/cm3(Predicted)
• Boiling Point: 442.8±45.0 °C(Predicted)
• pka: 12.56±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-hydroxy-3-(2,3,4-trimethoxyphenyl)propanenitrile

Comprehensive Overview of 3-hydroxy-3-(2,3,4-trimethoxyphenyl)propanenitrile (CAS No. 1522956-14-4)

3-hydroxy-3-(2,3,4-trimethoxyphenyl)propanenitrile, with the CAS number 1522956-14-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This nitrile derivative features a unique trimethoxyphenyl moiety, which is often associated with bioactive properties. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to other pharmacologically active compounds. The presence of both hydroxy and nitrile functional groups further enhances its versatility in synthetic chemistry.

In recent years, the demand for 3-hydroxy-3-(2,3,4-trimethoxyphenyl)propanenitrile has surged due to its relevance in cancer research and neurodegenerative disease studies. Users frequently search for terms like "synthesis of trimethoxyphenyl derivatives" or "nitrile compounds in drug development", reflecting the growing interest in this niche. The compound's ability to interact with cellular pathways makes it a promising candidate for targeted therapies. Additionally, its low toxicity profile and high stability under physiological conditions have made it a subject of extensive preclinical evaluations.

From a synthetic perspective, CAS 1522956-14-4 is often synthesized via Knoevenagel condensation or Michael addition reactions, methods that are well-documented in organic chemistry literature. Researchers exploring "green chemistry approaches for nitrile synthesis" or "scalable production of hydroxy-substituted nitriles" will find this compound particularly relevant. Its crystalline structure and solubility characteristics have also been analyzed to optimize formulation strategies, addressing common queries like "how to improve bioavailability of nitrile-based drugs".

The compound's mechanism of action is another hot topic, with studies suggesting its potential to modulate enzyme activity and signal transduction pathways. This aligns with trending searches such as "small molecule inhibitors for kinase targets" and "nitriles as enzyme modulators". Furthermore, its metabolic stability and ADME properties (Absorption, Distribution, Metabolism, and Excretion) are critical for translational research, making it a frequent subject in pharmacokinetic studies.

In summary, 3-hydroxy-3-(2,3,4-trimethoxyphenyl)propanenitrile (CAS 1522956-14-4) represents a compelling case study in modern medicinal chemistry. Its multifaceted applications, from drug design to mechanistic investigations, cater to a broad audience of researchers and industry professionals. By addressing key user queries and leveraging its structural uniqueness, this compound continues to inspire innovation in life sciences and beyond.